Cas no 548789-52-2 (Ethyl 1-(Cyclohexylcarbonyl)-piperidine-4-carboxylate)

• Product Name: Ethyl 1-(Cyclohexylcarbonyl)-piperidine-4-carboxylate
• CAS No: 548789-52-2
• MF: C₁₅H₂₅NO₃
• MW: 267.363904714584
• MDL: MFCD01480854
• CID: 3089647
• PubChem ID: 808378
• Update Time: 2025-06-14

Ethyl 1-(Cyclohexylcarbonyl)-piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(cyclohexanecarbonyl)piperidine-4-carboxylate
• AKOS003298595
• SR-01000244327
• HMS2370I17
• CHEMBL1545827
• MFCD01480854
• STK158678
• HMS1587D03
• ethyl1-(cyclohexanecarbonyl)piperidine-4-carboxylate
• OJWMQRNBYOVBON-UHFFFAOYSA-N
• 548789-52-2
• MLS000099725
• H32685
• ethyl 1-(cyclohexylcarbonyl)piperidine-4-carboxylate
• LS-06133
• ethyl 1-(cyclohexylcarbonyl)-4-piperidinecarboxylate
• SR-01000244327-1
• 4-piperidinecarboxylic acid, 1-(cyclohexylcarbonyl)-, ethyl ester
• Ethyl 1-(cyclohexylcarbonyl)-piperidine-4-carboxylate
• ALBB-018693
• ETHYL 1-CYCLOHEXANECARBONYLPIPERIDINE-4-CARBOXYLATE
• CS-0313988
• Isonipecotic acid, N-(cyclohexylcarbonyl)-, ethyl ester
• SMR000071361
• SCHEMBL20827540
• Ethyl 1-(Cyclohexylcarbonyl)-piperidine-4-carboxylate

• MDL： MFCD01480854
• Inchi： 1S/C15H25NO3/c1-2-19-15(18)13-8-10-16(11-9-13)14(17)12-6-4-3-5-7-12/h12-13H,2-11H2,1H3
• InChI Key： OJWMQRNBYOVBON-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)N1CCC(C(=O)OCC)CC1

Computed Properties

• Exact Mass: 267.18344366Da
• Monoisotopic Mass: 267.18344366Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Ethyl 1-(Cyclohexylcarbonyl)-piperidine-4-carboxylate

Comprehensive Overview of Ethyl 1-(Cyclohexylcarbonyl)-piperidine-4-carboxylate (CAS No. 548789-52-2)

Ethyl 1-(Cyclohexylcarbonyl)-piperidine-4-carboxylate (CAS No. 548789-52-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This ester derivative, featuring a piperidine core and a cyclohexylcarbonyl moiety, is often explored for its role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics. Researchers are increasingly interested in its pharmacokinetic profile and its ability to modulate specific biological targets.

The compound's molecular structure combines a carboxylate ester group with a cyclohexylcarbonyl substituent, which enhances its lipophilicity and bioavailability. These characteristics make Ethyl 1-(Cyclohexylcarbonyl)-piperidine-4-carboxylate a valuable intermediate in synthetic chemistry. Recent studies highlight its utility in the design of novel neuroactive compounds, aligning with the growing demand for innovative treatments for neurological disorders. The CAS No. 548789-52-2 is frequently referenced in patents and academic papers, underscoring its relevance in modern medicinal chemistry.

One of the key trends driving interest in this compound is the rise of AI-driven drug discovery. Computational models often predict the efficacy of derivatives like Ethyl 1-(Cyclohexylcarbonyl)-piperidine-4-carboxylate in targeting specific enzymes or receptors. This aligns with frequent search queries such as "piperidine derivatives in CNS drugs" or "cyclohexylcarbonyl applications in pharmaceuticals." The compound's versatility also makes it a subject of interest for researchers investigating sustainable synthesis methods, a hot topic in green chemistry.

From a synthetic perspective, Ethyl 1-(Cyclohexylcarbonyl)-piperidine-4-carboxylate is typically prepared via acylation reactions involving piperidine-4-carboxylic acid derivatives. Its stability under various conditions makes it suitable for further functionalization, a feature highly valued in combinatorial chemistry. The compound's CAS No. 548789-52-2 is often cross-referenced in databases like PubChem and Reaxys, where users frequently search for "piperidine-based building blocks" or "ester derivatives in drug design."

In addition to its pharmaceutical potential, this compound is also studied for its physicochemical properties, such as solubility and melting point, which are critical for formulation development. The integration of high-throughput screening technologies has further accelerated its exploration, addressing common search queries like "advanced intermediates for CNS drugs." As the demand for precision medicine grows, Ethyl 1-(Cyclohexylcarbonyl)-piperidine-4-carboxylate remains a compound of high interest, bridging the gap between synthetic chemistry and therapeutic innovation.